
Application Notes and Protocols: MB-07803
Treatment in Diet-Induced Obesity Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MB-07803

Cat. No.: B1676234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MB-07803 is a second-generation inhibitor of Fructose-1,6-bisphosphatase (FBPase), a key

enzyme in the gluconeogenesis pathway.[1] FBPase catalyzes the conversion of fructose-1,6-

bisphosphate to fructose-6-phosphate, a rate-limiting step in the synthesis of glucose in the

liver.[2] Inhibition of FBPase is a therapeutic strategy aimed at reducing excessive endogenous

glucose production, a hallmark of type 2 diabetes.[1][2][3] Given the close relationship between

obesity and type 2 diabetes, investigating the effects of FBPase inhibitors like MB-07803 in

diet-induced obesity (DIO) models is of significant interest.

These application notes provide a comprehensive overview of the potential effects of MB-
07803 in DIO models, based on the known mechanism of action of FBPase inhibitors and

preclinical studies of related compounds. Detailed protocols for conducting such studies are

also provided.

Mechanism of Action: FBPase Inhibition
FBPase is a critical regulatory point in gluconeogenesis. By inhibiting this enzyme, MB-07803
is expected to decrease the rate of new glucose synthesis in the liver. This can lead to lower

blood glucose levels, particularly in the fasting state.[3] The primary therapeutic target for this

class of drugs has been hyperglycemia in type 2 diabetes.[1][2][4]
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However, the role of hepatic FBPase in the broader context of energy balance and obesity is

complex. Preclinical studies have revealed that while FBPase inhibition effectively lowers blood

glucose, its effects on body weight and food intake may be counterintuitive. Research has

shown that pharmacologic inhibition of FBPase can lead to an increase in food intake and body

weight in obese animal models.[5] Conversely, overexpression of liver FBPase has been

associated with reduced adiposity and food consumption.[6][7][8] This suggests that hepatic

FBPase may have a novel role in regulating appetite and body weight, potentially through

signaling pathways that influence hunger and satiety cues.[5][6][7]

Signaling Pathway of FBPase in Hepatic Metabolism
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Treatment Phase (4-8 weeks)

Start: C57BL/6J mice (6-8 weeks old)

High-Fat Diet (60% kcal fat) for 8-12 weeks

Randomization into treatment groups

Vehicle Control MB-07803 (Low Dose) MB-07803 (High Dose)

Weekly Monitoring:
- Body Weight
- Food Intake

Metabolic Testing:
- Glucose Tolerance Test (GTT)

- Insulin Tolerance Test (ITT)

Terminal Sacrifice and Tissue Collection

Biochemical and Histological Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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